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Compound of Interest

Compound Name: Rofecoxib-d5

Cat. No.: B030169 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Rofecoxib-d5, a deuterated analog of the potent cyclooxygenase-2 (COX-2)

inhibitor, Rofecoxib. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Rofecoxib-d5 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. Based on available safety data, the hazards are

as follows:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

While specific occupational exposure limits (OELs) for Rofecoxib-d5 are not established, it

should be handled as a potent compound.[1]

Hazard Summary Table:
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Engineering Controls
To minimize exposure, all handling of Rofecoxib-d5 powder should be conducted within

appropriate engineering controls.

Primary Containment: A certified chemical fume hood is the minimum requirement for

handling small quantities. For procedures with a higher risk of aerosolization, such as

weighing or preparing solutions, a containment ventilated enclosure (CVE) or a glove box is

recommended.[2]

Ventilation: Ensure adequate general laboratory ventilation.[1] Engineering controls should

be designed to keep airborne concentrations below any established exposure limits.

Safety Stations: An accessible eye wash station and safety shower must be available in the

immediate work area.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

PPE Requirements Table:
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Body Part Required PPE Standard/Specification

Respiratory
N95 respirator or higher (e.g.,

PAPR)

NIOSH/MSHA or European

Standard EN 149 approved[3]

Hands
Double-gloving with nitrile

gloves
ASTM F1671 or equivalent

Eyes
Chemical safety goggles with

side shields

ANSI Z87.1 or European

Standard EN166[3]

Body
Disposable, back-closing gown

with tight-fitting cuffs
---

Feet Disposable shoe covers ---

Donning and Doffing PPE Workflow:

Donning Procedure

Doffing Procedure (Contaminated Area)

Doffing Procedure (Clean Area)

Shoe Covers Inner Gloves Gown Respirator Goggles Outer Gloves

Outer Gloves Gown Shoe Covers

Goggles Respirator Inner Gloves

Click to download full resolution via product page

Figure 1: PPE Donning and Doffing Workflow.
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Adherence to a strict protocol is necessary when handling Rofecoxib-d5.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling the compound.

Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) inside the

containment unit (fume hood or glove box) before starting.

Don all required PPE as outlined in the section above.

Weighing:

Use a dedicated, calibrated analytical balance inside the containment unit.

Carefully open the container with the Rofecoxib-d5 powder.

Use a clean spatula to transfer the desired amount to a weigh boat. Avoid creating dust.

Close the primary container tightly immediately after dispensing.

Solution Preparation:

If preparing a solution, add the solvent to the vessel containing the weighed powder slowly

to avoid splashing.

Ensure the vessel is capped or covered during dissolution.

Post-Handling:

Wipe down all surfaces inside the containment unit with a suitable deactivating solution or

70% ethanol.

Decontaminate all equipment used.

Dispose of all contaminated disposables as hazardous waste.
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Follow the PPE doffing procedure.

Wash hands thoroughly with soap and water after removing PPE.[1]

Handling Workflow Diagram:

Preparation
(Assemble equipment, Don PPE)

Weighing
(Inside containment unit)

Solution Preparation
(If applicable)

Decontamination
(Clean surfaces and equipment)

If not preparing solution

Waste Disposal
(Segregate hazardous waste)

Doff PPE

Wash Hands

Click to download full resolution via product page

Figure 2: Step-by-step handling workflow for Rofecoxib-d5.
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Storage and Stability
Proper storage is critical to maintain the integrity of Rofecoxib-d5 and ensure safety.

Storage Conditions Table:

Form Storage Temperature Conditions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

[1]

In Solvent -80°C
Protect from light and

moisture.[1]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[1]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is required.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and wash skin

thoroughly with soap and water. Seek medical

attention if irritation persists.[3]

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor/physician if

you feel unwell.[1][3]

Spill Cleanup:

Evacuate the immediate area.

Wear appropriate PPE, including a respirator.

Cover the spill with an absorbent material (e.g., vermiculite or sand).

Carefully scoop the material into a labeled, sealed container for hazardous waste.

Clean the spill area with a decontaminating solution, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Disposal Plan
All waste contaminated with Rofecoxib-d5 must be treated as hazardous waste.

Waste Segregation:
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Solid Waste: Contaminated PPE, weigh boats, paper towels, and excess powder should

be collected in a clearly labeled, sealed container.

Liquid Waste: Solutions containing Rofecoxib-d5 should be collected in a separate,

labeled, sealed container for hazardous liquid waste. Deuterated solvents should be

segregated from non-deuterated solvents.[4]

Disposal Method: All waste must be disposed of through a certified hazardous waste

disposal company in accordance with local, state, and federal regulations.[1][3] Do not

dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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